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Compound of Interest

Compound Name: Benzbromarone-d5

Cat. No.: B12408065

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis and
characterization of Benzbromarone-d5. This isotopically labeled analog of Benzbromarone is
a critical tool in metabolism, pharmacokinetic studies, and as an internal standard for
guantitative bioanalysis. This guide details the synthetic pathway, experimental protocols, and
analytical characterization data.

Physicochemical and Analytical Data Summary

The key quantitative data for Benzbromarone-d5 are summarized in the tables below for quick
reference and comparison.

Table 1: Physicochemical Properties of Benzbromarone-d5

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12408065?utm_src=pdf-interest
https://www.benchchem.com/product/b12408065?utm_src=pdf-body
https://www.benchchem.com/product/b12408065?utm_src=pdf-body
https://www.benchchem.com/product/b12408065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Source

Analyte Name

Benzbromarone-d5

LGC Standards[1]

Molecular Formula C17DsH7Br20s3 LGC Standards[1]

Molecular Weight 429.11 LGC Standards[1]

Exact Mass 426.947 Da LGC Standards[1]
[2HIC([2H])([2H]DC([2H])

SMILES ([2H])cloc2cceecc2c1C(=0)c3c  LGC Standards[1]

c(Br)c(O)c(Br)c3

Table 2: High-Performance Liquid Chromatography (HPLC) Parameters

Recommended
Parameter Source
Value/Method
Zorbax Eclipse Plus C18 (100
Column Research Trend[2][3]
mm x 4.6 mm, 5 um)
Glacial Acetic Acid:
Mobile Phase Acetonitrile: Water: Methanol Research Trend[2][4]
(2.5:12.5:195:450 v/v)
Elution Mode Isocratic Research Trend[2][4]
Flow Rate 1.0 mL/min Research Trend[2][3]
Detection Wavelength 231 nm Research Trend[4]
Column Temperature 25°C Research Trend[4]
Injection Volume 20 pL Research Trend[4]
Expected Purity >98% Expert Synthesis Solutions[5]

Table 3: Mass Spectrometry (MS) Data
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Parameter Value Source
o Electrospray lonization (ESI),
lonization Mode ] PubChem|[6]
Negative
Precursor lon Type [M-H]~ PubChem|[6]
Calculated m/z for [M-H]~ 424.939 Calculated
) UPLC-Tandem Mass
Instrumentation PubMed[7]

Spectrometry (MS/MS)

Table 4: Nuclear Magnetic Resonance (NMR) Spectroscopy Data (Predicted)

Expected Chemical

Nucleus . Multiplicity Notes
Shift (6, ppm)
Aromatic protons on
1H NMR 7.20-7.50 m _
benzofuran ring
Aromatic protons on
8.00 s _ _
dibromophenyl ring
Deuterated ethyl
roup (CD2CDs
Signal absent - group ( )
protons are not
observed
13C NMR ~110 - 160 Multiple signals Aromatic carbons
~180 s Carbonyl carbon

Signal significantly

attenuated

Carbons of the
deuterated ethyl group
will show weak, split
signals due to C-D

coupling

Synthesis Pathway and Workflow
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The synthesis of Benzbromarone-d5 typically involves a Friedel-Crafts acylation of 2-ethyl-d5-
benzofuran with a protected 3,5-dibromo-4-hydroxybenzoyl chloride, followed by a deprotection
step.

Synthetic Scheme

The logical flow of the synthesis is depicted below. The key is the utilization of a deuterated
starting material, 2-ethyl-d5-benzofuran, to introduce the isotopic label.
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Synthesis Pathway for Benzbromarone-d5

Intermediate (Protected-d5) (NaOHHyE(gwoa‘xf)l\jwaier) - Benzbromarone-ds (Final Product) -

2-Ethyl-d5-benzofuran Reactant 1

3,5-Dibromo-4-acetoxybenzoyl
chloride

Friedel-Crafts Acylation
(AICI5, DCM)
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Post-Synthesis Characterization Workflow

@Benzbromar@
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Identity Confirmation

NMR Spectroscopy

Mass Spectrometry (MS) (*H, 13C)

Pure, Characterized
Benzbromarone-d5

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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